8-(2-fluorophenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-fluorophenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C16H14FN5O2/c1-8-9(2)22-12-13(20(3)16(24)19-14(12)23)18-15(22)21(8)11-7-5-4-6-10(11)17/h4-7H,1-3H3,(H,19,23,24)
• InChI Key: GDOFIVBYOFRBGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4F)N(C(=O)NC3=O)C)C
• Molecular Formula: C16H14FN5O2
• Molecular Weight: 327.31 g/mol

Description

The compound “8-(2-fluorophenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is also known as Flubromazolam. It is a benzodiazepine derivative with sedative and hypnotic effects. It is included in Schedule IV of the 1971 Convention on Psychotropic Substances.

Synthesis Analysis

Imidazole, a five-membered heterocyclic moiety, is a core component of this compound. Imidazole was first synthesized from glyoxal and ammonia. It has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities.

Molecular Structure Analysis

The molecular formula of Flubromazolam is C17H12BrFN4. It has a molecular weight of 371.2064 g/mol. The structure includes a benzodiazepine ring fused with an imidazole ring.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of derivatives similar to "8-(2-fluorophenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione" have been synthesized and evaluated for their potential antidepressant and anxiolytic properties. These compounds have shown affinity for serotonin (5-HT1A/5-HT7) receptors and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. Preliminary pharmacological studies in vivo have indicated that selected compounds exhibit promising antidepressant and anxiolytic effects, with molecular modeling suggesting significant lead compounds for potential therapeutic applications in mental health disorders (Zagórska et al., 2016).

Antiviral Activity

Research on imidazo[1,2-a]-s-triazine nucleosides, which share a structural core with "this compound," has explored their synthesis and antiviral activity. These compounds have been tested against various viruses in tissue culture, showing moderate activity against rhinovirus at nontoxic dosage levels. This highlights the potential of such compounds in developing new antiviral drugs (Kim et al., 1978).

Colorimetric and Fluorescence Sensing

Derivatives of phenyl-1H-anthra[1,2-d]imidazole-6,11-dione, a compound related to the chemical structure , have been investigated as colorimetric and fluorescent chemosensors for fluoride. These studies have shown that such compounds can provide acute spectral responses to fluoride ions, suggesting their potential use in chemical sensing and environmental monitoring (Peng et al., 2005).